N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]propanamide

• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol
• IUPAC Name: N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C16H22ClN3O2/c1-3-15(21)18-12-5-6-14(13(17)11-12)19-7-9-20(10-8-19)16(22)4-2/h5-6,11H,3-4,7-10H2,1-2H3,(H,18,21)
• InChI Key: IDBSEBFAIVQWBX-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC)Cl

Description

N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]propanamide, commonly known as CPP, is a chemical compound that has gained significant attention in the field of scientific research. CPP is a small molecule that has been used in various studies to understand its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

CPP acts as a competitive antagonist of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the activity of the NMDA receptor, CPP can modulate the activity of other neurotransmitter systems, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects
CPP has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the activity of ion channels and receptors, leading to changes in synaptic plasticity and memory formation. CPP has also been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

CPP has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for use in studies of intracellular signaling pathways. CPP is also highly specific for the NMDA receptor, allowing researchers to study the effects of blocking this receptor on various physiological processes. However, CPP has some limitations, including its short half-life and the need for high concentrations to achieve significant effects.

Future Directions

CPP has several potential future directions for scientific research. One potential direction is the development of CPP analogs that have improved pharmacokinetic properties, such as longer half-lives and increased specificity for the NMDA receptor. Another potential direction is the use of CPP in studies of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, where the NMDA receptor has been implicated in the pathogenesis of these conditions. Finally, CPP may have potential applications in the development of new treatments for chronic pain and inflammation, where its anti-inflammatory and analgesic effects may be beneficial.

Synthesis Methods

CPP can be synthesized using a multistep process that involves the reaction of 3-chloro-4-(4-propanoylpiperazin-1-yl)aniline with propanoyl chloride. This reaction results in the formation of CPP as a white crystalline solid. The synthesis of CPP has been optimized to ensure high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

CPP has been extensively used in scientific research to study its effects on various biochemical and physiological processes. It has been shown to modulate the activity of various ion channels and receptors, including N-methyl-D-aspartate (NMDA) receptors, AMPA receptors, and GABA receptors. CPP has also been used to study the role of glutamate in synaptic plasticity and memory formation.